![molecular formula C32H45NO10 B1255072 [11-Ethyl-5,7,8,14-tetrahydroxy-6,16,18-trimethoxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-4-yl] benzoate](/img/structure/B1255072.png)
[11-Ethyl-5,7,8,14-tetrahydroxy-6,16,18-trimethoxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-4-yl] benzoate
Overview
Description
[11-Ethyl-5,7,8,14-tetrahydroxy-6,16,18-trimethoxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-4-yl] benzoate is a natural product found in Aconitum brunneum, Aconitum polyschistum, and other organisms with data available.
Scientific Research Applications
Antioxidative and Anti-inflammatory Properties
Chemical investigation of ethyl acetate-methanol extract from the venerid bivalve clam Paphia malabarica led to the isolation of aryl polyketide derivatives with antioxidative and anti-inflammatory properties. One of the compounds showed greater diphenyl-1-picrylhydrazyl (DPPH) radical quenching potential than commercially available α-tocopherol, indicating its potential as a natural antioxidative ingredient (Joy & Chakraborty, 2017).
Synthetic Routes and Chemical Behavior
Research on synthetic routes toward Siccanin, a compound of interest, involved the synthesis of related compounds through acid-catalyzed cyclization and oxidation resistance studies. Such studies are crucial for understanding the chemical behavior and potential applications of these compounds (Kato et al., 1988).
Photosensitive Diblock Copolymer Application
A study on the behaviors of self-assembled diblock copolymer with pendant photosensitive azobenzene segments highlighted their application in reversible micellar structure changes under UV and visible light illumination. This demonstrates the potential of such compounds in the development of smart materials (Liu & Chiu, 2010).
Biological Activity in Hormonal Agents
Ethyl 4-[2-(tert-butylcarbonyloxy)butoxy]benzoate and its derivatives exhibited significant biological activity as anti-juvenile hormone agents, indicating their potential use in controlling insect populations and understanding hormonal pathways (Kuwano et al., 2008).
properties
IUPAC Name |
[11-ethyl-5,7,8,14-tetrahydroxy-6,16,18-trimethoxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-4-yl] benzoate |
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| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
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InChI |
InChI=1S/C32H45NO10/c1-6-33-14-29(15-39-2)18(34)12-19(40-3)31-17-13-30(37)26(43-28(36)16-10-8-7-9-11-16)20(17)32(38,25(35)27(30)42-5)21(24(31)33)22(41-4)23(29)31/h7-11,17-27,34-35,37-38H,6,12-15H2,1-5H3 |
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| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
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InChI Key |
DHJXZSFKLJCHLH-UHFFFAOYSA-N |
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| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CC2(C(CC(C34C2C(C(C31)C5(C6C4CC(C6OC(=O)C7=CC=CC=C7)(C(C5O)OC)O)O)OC)OC)O)COC |
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| Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C32H45NO10 |
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| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
603.7 g/mol |
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| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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